Cas no 10220-34-5 (2-Benzothiazolesulfenamide,N-(1-methylethyl)-)

• Product Name: 2-Benzothiazolesulfenamide,N-(1-methylethyl)-
• CAS No: 10220-34-5
• MF: C₁₀H₁₂N₂S₂
• MW: 224.345679283142
• CID: 176476
• PubChem ID: 82461
• Update Time: 2025-04-19

2-Benzothiazolesulfenamide,N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfenamide,N-(1-methylethyl)-
• N-(1,3-benzothiazol-2-ylsulfanyl)propan-2-amine
• N-isopropylbenzothiazol-2-sulphenamide
• 2-Benzothiazolesulfenamide,N-(1-methylethyl)
• Benzothiazol-2-sulfensaeure-isopropylamid
• benzothiazole-2-sulfenic acid isopropylamide
• N-isopropyl-2-benzothiazolesulfenamide
• N-isopropyl-2-benzothiazolylsulfenamide
• N-isopropylbenzothiazol-2-sulfenamide
• N-isopropyl-benzothiazolesulphenamide
• S-benzothiazol-2-yl-N-isopropyl-thiohydroxylamine
• Einecs 233-532-9
• N-Isopropylbenzothiazole-2-sulfenamide
• N-(1-Methylethyl)-2-benzothiazolesulfenamide
• 2-Benzothiazolesulfenamide, N-(1-methylethyl)-
• 2-Benzothiazolesulfenamide,N-(1-methylethyl)-(9CI)
• DTXSID6065004
• 10220-34-5
• 49EN3UXQ64
• SCHEMBL3140939
• NS00023121

• Inchi： 1S/C10H12N2S2/c1-7(2)12-14-10-11-8-5-3-4-6-9(8)13-10/h3-7,12H,1-2H3
• InChI Key： VIHMZNMSEVOOPY-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)NC(C)C

Computed Properties

• Exact Mass: 224.04400
• Monoisotopic Mass: 224.04419074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.46000
• LogP: 3.69230